3,7-Dihydro-7-[2-hydroxy-3-[4-(phenylmethyl)-1-piperazinyl]propyl]-1,3-dimethyl-1H-purine-2,6-dione
3,7-Dihydro-7-[2-hydroxy-3-[4-(phenylmethyl)-1-piperazinyl]propyl]-1,3-dimethyl-1H-purine-2,6-dione
Brand Name:
Vulcanchem
CAS No.:
19971-94-9
VCID:
VC0034155
InChI:
InChI=1S/C21H28N6O3/c1-24-19-18(20(29)25(2)21(24)30)27(14-23-19)13-17(28)16(26-10-8-22-9-11-26)12-15-6-4-3-5-7-15/h3-7,14,16-17,22,28H,8-13H2,1-2H3
SMILES:
CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CC(C(CC3=CC=CC=C3)N4CCNCC4)O
Molecular Formula:
C21H28N6O3
Molecular Weight:
412.5 g/mol
3,7-Dihydro-7-[2-hydroxy-3-[4-(phenylmethyl)-1-piperazinyl]propyl]-1,3-dimethyl-1H-purine-2,6-dione
CAS No.: 19971-94-9
Main Products
VCID: VC0034155
Molecular Formula: C21H28N6O3
Molecular Weight: 412.5 g/mol
![3,7-Dihydro-7-[2-hydroxy-3-[4-(phenylmethyl)-1-piperazinyl]propyl]-1,3-dimethyl-1H-purine-2,6-dione - 19971-94-9](/images/no_structure.jpg)
| CAS No. | 19971-94-9 |
|---|---|
| Product Name | 3,7-Dihydro-7-[2-hydroxy-3-[4-(phenylmethyl)-1-piperazinyl]propyl]-1,3-dimethyl-1H-purine-2,6-dione |
| Molecular Formula | C21H28N6O3 |
| Molecular Weight | 412.5 g/mol |
| IUPAC Name | 7-(2-hydroxy-4-phenyl-3-piperazin-1-ylbutyl)-1,3-dimethylpurine-2,6-dione |
| Standard InChI | InChI=1S/C21H28N6O3/c1-24-19-18(20(29)25(2)21(24)30)27(14-23-19)13-17(28)16(26-10-8-22-9-11-26)12-15-6-4-3-5-7-15/h3-7,14,16-17,22,28H,8-13H2,1-2H3 |
| Standard InChIKey | ABSPSSUQEJWDGD-UHFFFAOYSA-N |
| SMILES | CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CC(C(CC3=CC=CC=C3)N4CCNCC4)O |
| Canonical SMILES | CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CC(C(CC3=CC=CC=C3)N4CCNCC4)O |
| Synonyms | 7-(beta-hydroxy-gamma-benzylpiperazinopropyl)theophylline 7-(beta-hydroxy-gamma-benzylpiperazinopropyl)theophylline dihydrochloride HBPPT |
| PubChem Compound | 152269 |
| Last Modified | Nov 11 2021 |
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